Cas no 1171608-43-7 (6-(methylsulfanyl)-2-[4-(pyrazine-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole)

• Product Name: 6-(methylsulfanyl)-2-[4-(pyrazine-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole
• CAS No: 1171608-43-7
• MF: C₁₇H₁₇N₅OS₂
• MW: 371.479779958725
• CID: 5470665
• Update Time: 2025-06-15

6-(methylsulfanyl)-2-[4-(pyrazine-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• Methanone, [4-[6-(methylthio)-2-benzothiazolyl]-1-piperazinyl]-2-pyrazinyl-
• 6-(methylsulfanyl)-2-[4-(pyrazine-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole

• Inchi： 1S/C17H17N5OS2/c1-24-12-2-3-13-15(10-12)25-17(20-13)22-8-6-21(7-9-22)16(23)14-11-18-4-5-19-14/h2-5,10-11H,6-9H2,1H3
• InChI Key： FPFGSXYTRFVAEV-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC3=CC=C(SC)C=C3S2)CC1)(C1=NC=CN=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 6-(methylsulfanyl)-2-[4-(pyrazine-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole

Introduction to Compound with CAS No. 1171608-43-7 and Its Applications in Modern Pharmaceutical Research

The compound with the CAS number 1171608-43-7 is a fascinating molecule that has garnered significant attention in the field of pharmaceutical research. Its systematic name, 6-(methylsulfanyl)-2-[4-(pyrazine-2-carbonyl)piperazin-1-yl]-1,3-benzothiazole, provides a detailed insight into its structural framework, which is characterized by a complex interplay of heterocyclic rings and functional groups. This intricate structure not only makes it a subject of academic interest but also opens up numerous possibilities for its application in drug development and therapeutic interventions.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target specific biological pathways. The compound in question, with its unique structural features, has been identified as a potential candidate for further investigation. The presence of a methylsulfanyl group and a pyrazine-2-carbonyl moiety suggests that it may exhibit interesting pharmacological properties. Specifically, the benzothiazole core is known for its role in various pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer effects.

One of the most compelling aspects of this compound is its potential to interact with biological targets in a manner that could lead to the development of new drugs. The piperazin-1-yl group is particularly noteworthy, as it is commonly found in many bioactive molecules and has been shown to enhance binding affinity to certain receptors. This feature makes the compound an attractive candidate for further exploration in the context of drug design.

The latest research in this area has focused on understanding the molecular interactions of this compound with various biological targets. Studies have indicated that it may have significant potential in modulating pathways associated with neurological disorders. The benzothiazole ring, in particular, has been implicated in the development of drugs that target neurotransmitter systems, suggesting that this compound could have applications in treating conditions such as depression and anxiety.

Furthermore, the compound's structural complexity allows for diverse modifications that can be explored to optimize its pharmacological properties. For instance, researchers have been investigating how changes to the methylsulfanyl group or the pyrazine-2-carbonyl moiety can influence its activity. These modifications could lead to the discovery of derivatives with enhanced efficacy and reduced side effects.

In terms of synthetic chemistry, the preparation of this compound involves multi-step reactions that showcase the expertise required in modern pharmaceutical synthesis. The synthesis typically involves condensation reactions between appropriate precursors, followed by functional group transformations to introduce the necessary substituents. The use of advanced catalytic systems has also been explored to improve yields and reduce reaction times.

The compound's potential applications extend beyond traditional therapeutic areas. There is growing interest in using such molecules as tools for biochemical research, particularly in studying enzyme mechanisms and receptor binding affinities. The unique structural features of this compound make it an excellent candidate for X-ray crystallography studies, which can provide detailed insights into its interactions with biological targets.

Ethical considerations are also an important aspect of any research involving pharmaceutical compounds. While this compound does not fall under any restricted categories, it is essential to ensure that all experiments are conducted with strict adherence to safety protocols. This includes proper handling procedures and disposal methods to minimize environmental impact.

The future directions for research on this compound are promising. Ongoing studies aim to elucidate its mechanism of action and explore its potential as a lead compound for new drug development. Collaborative efforts between academic institutions and pharmaceutical companies are likely to play a crucial role in advancing this research.

In conclusion, the compound with CAS number 1171608-43-7 represents a significant area of interest in modern pharmaceutical research. Its unique structure and potential applications make it a valuable subject for further investigation. As our understanding of biological systems continues to grow, compounds like this one are likely to play an increasingly important role in the development of new therapeutic agents.